N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide

• IUPAC Name: N-[2-methoxy-4-[(4-methylbenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H19N3O4S/c1-13-5-7-14(8-6-13)19(25)24-21(29)22-15-9-10-16(18(12-15)27-2)23-20(26)17-4-3-11-28-17/h3-12H,1-2H3,(H,23,26)(H2,22,24,25,29)
• InChI Key: DICSHVYBTAMUTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol

Description

N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potent psychoactive effects. This compound belongs to the indazole-3-carboxamide family of synthetic cannabinoids and has been found in several illicit drug formulations.

Mechanism of Action

N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide exerts its effects by binding to the CB1 receptor, which is located primarily in the central nervous system. This binding leads to the activation of downstream signaling pathways, ultimately resulting in the psychoactive effects of the compound. N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has also been shown to have a high affinity for the CB2 receptor, which is primarily found in the immune system and is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been found to have a wide range of biochemical and physiological effects. This compound has been shown to have potent analgesic, anti-inflammatory, and anticonvulsant properties, making it a promising candidate for the treatment of various neurological disorders. N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has also been found to have potent effects on the cardiovascular system, including an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide in laboratory experiments is its potent psychoactive effects. This allows researchers to study the effects of cannabinoids on the brain and behavior in a controlled setting. However, the use of N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide in laboratory experiments is limited by its potential for abuse and dependence. Additionally, the long-term effects of N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide on the brain and behavior are not well understood, making it difficult to draw conclusions about its safety and efficacy.

Future Directions

There are several future directions for research on N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide. One area of interest is the development of novel therapeutic agents based on the structure of N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide. Another area of interest is the study of the long-term effects of N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide on the brain and behavior, including its potential for abuse and dependence. Finally, the development of new analytical methods for the detection and quantification of N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide in biological matrices is an important area of research for law enforcement agencies.

Synthesis Methods

N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide can be synthesized using a multistep process that involves the reaction of 4-methylbenzoyl chloride with 2-amino-5-methoxybenzoic acid to form a benzoyl-protected intermediate. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-amino-4-methoxyphenylacetonitrile to form the desired product.

Scientific Research Applications

N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been used extensively in scientific research to study its effects on the endocannabinoid system. This compound has been shown to bind with high affinity to the CB1 receptor, which is the primary receptor responsible for the psychoactive effects of cannabinoids. N-[2-methoxy-4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has also been found to have potent analgesic, anti-inflammatory, and anticonvulsant properties, making it a promising candidate for the treatment of various neurological disorders.